Cas no 1822892-18-1 (5-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 5-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 1822892-18-1
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 4815894
• Update Time: 2025-11-01

5-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• 2-Hydroxy-5-methylnicotinamide
• 3304AC
• 5-methyl-2-oxo-1H-pyridine-3-carboxamide
• 3-Pyridinecarboxamide, 1,2-dihydro-5-methyl-2-oxo-

• Inchi： 1S/C7H8N2O2/c1-4-2-5(6(8)10)7(11)9-3-4/h2-3H,1H3,(H2,8,10)(H,9,11)
• InChI Key： MNWFUPKKGZILFD-UHFFFAOYSA-N
• SMILES： O=C1C(C(N)=O)=CC(C)=CN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: -0.2
• Topological Polar Surface Area: 72.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 5-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Professional Introduction to 5-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 1822892-18-1)

5-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 1822892-18-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the dihydropyridine class, a structural motif widely recognized for its pharmacological versatility and biological activity. The presence of a carboxamide functional group in its molecular framework contributes to its unique chemical properties and potential applications in drug discovery and development.

The structural integrity of 5-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is characterized by a six-membered aromatic ring system, incorporating an oxygen atom at the 2-position and a methyl group at the 5-position. The amide functionality at the 3-position introduces polarity and reactivity, making it a valuable scaffold for further chemical modifications. These structural features enable the compound to interact with biological targets in diverse ways, which is a critical consideration in medicinal chemistry.

In recent years, there has been growing interest in dihydropyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds within this class exhibit potential as kinase inhibitors, neuroprotective agents, and cardiovascular therapeutics. The amide moiety in 5-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide specifically enhances its capacity to engage with proteases and enzymes involved in metabolic pathways. This has led to investigations into its potential role in modulating diseases associated with enzyme dysregulation.

One of the most compelling aspects of 5-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is its synthetic accessibility. The compound can be readily synthesized through established organic reactions, such as condensation reactions involving appropriate precursors. This synthetic tractability makes it an attractive candidate for large-scale production and further derivatization. Researchers have leveraged this flexibility to generate libraries of analogs, each with tailored properties for specific therapeutic applications.

The pharmacological profile of 5-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has been explored in several preclinical studies. Initial investigations have highlighted its potential as an inhibitor of certain serine proteases, which are implicated in inflammatory and thrombotic conditions. The compound’s ability to modulate these enzymatic pathways suggests its utility in developing novel anti-inflammatory and anticoagulant therapies. Additionally, its interaction with mitochondrial enzymes has been observed in some studies, indicating possible applications in neuroprotective strategies.

Advances in computational chemistry have further enhanced the understanding of 5-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide’s behavior. Molecular docking studies have revealed that this compound can bind effectively to active sites of target proteins with high affinity. These simulations have guided the design of more potent derivatives by predicting structural modifications that could improve binding efficacy. Such computational approaches are becoming indispensable tools in modern drug discovery pipelines.

The role of 5-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide in addressing unmet medical needs is also underscored by its potential as a prodrug. By serving as a precursor that releases active species within biological systems, it could enhance drug delivery efficiency. This concept aligns with current trends toward prodrug formulations that improve bioavailability and target specificity.

Emerging research has begun to explore the therapeutic implications of 5-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide in neurological disorders. Studies suggest that dihydropyridine derivatives may exert neuroprotective effects by scavenging reactive oxygen species and modulating calcium signaling pathways. The amide group’s ability to participate in hydrogen bonding interactions further enhances its suitability for binding to neuroreceptor targets. These findings open new avenues for treating conditions such as Alzheimer’s disease and Parkinson’s disease.

The environmental and safety considerations associated with 5-Methyl-2-oxo-1,2-dihydropyridine-3-carboxamide are also important factors in its development as a pharmaceutical agent. The compound exhibits moderate solubility in common organic solvents but demonstrates good stability under standard storage conditions. Its lack of significant toxicity or environmental persistence makes it an environmentally benign candidate for further exploration.

Future directions for research on 5-Methyl-2-Oxo -1 , 2 -Dih ydro p y rid ine - 3 -Car box am ide include exploring its mechanism of action at a molecular level through advanced spectroscopic techniques such as NMR spectroscopy and X-ray crystallography. These methods will provide detailed insights into how the compound interacts with biological targets at an atomic resolution. Such structural elucidations are crucial for optimizing its pharmacological properties.

The integration of machine learning models into drug discovery workflows has also shown promise for accelerating the development process of compounds like 5-Methyl - 2 -Oxo - 1 , 2 -Dih ydro p y rid ine - 3 -Car box am ide . Predictive models can identify promising derivatives based on existing data sets, reducing the time required for experimental validation. This interdisciplinary approach combines computational power with traditional synthetic chemistry to streamline innovation.

In conclusion,5-Methyl - 2 -Oxo - 1 , 2 -Dih ydro p y rid ine - 3 -Car box am ide (CAS No. 1822892 -18 -1) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and diverse biological activities . Its potential applications span multiple therapeutic areas , from cardiovascular diseases to neurological disorders . With ongoing research focused on optimizing its pharmacological profile , this compound holds promise as a foundation for next-generation therapeutics . As computational methods continue to evolve , so too will our ability to harness such molecules effectively .